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Compound of Interest

Compound Name: 1-Fluoroprop-1-ene

CAS No.: 406-33-7

Cat. No.: B11720285

Get Quote

CAS: 1636-34-6 (Generic) | Formula:

| MW: 60.07 g/mol

Executive Summary
1-Fluoroprop-1-ene represents a fundamental fluoroalkene system often used as a probe for

stereoelectronic effects (specifically the "cis effect") and as a building block in the synthesis of

fluorinated bioisosteres. Unlike non-fluorinated alkenes, 1-fluoroprop-1-ene exhibits a

thermodynamic preference for the

(cis) isomer over the

(trans) isomer, a phenomenon attributed to attractive electrostatic interactions and
hyperconjugation (

).

This guide provides the definitive spectroscopic fingerprints required to identify and quantify

these isomers in complex mixtures.
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NMR Spectroscopy: The Primary Identification Tool
Nuclear Magnetic Resonance (NMR) is the most robust method for distinguishing the

stereoisomers. The presence of the fluorine atom (

, 100% abundance) introduces large heteronuclear couplings (

) that dominate the spectrum.

NMR Data (Proton)
The vicinal proton-proton coupling constant (

) is the definitive metric for isomer assignment.

Parameter
(Z)-1-Fluoroprop-1-

ene (Cis)
(E)-1-Fluoroprop-1-

ene (Trans)
Diagnostic Note

(Vicinal H-H) 4.5 – 5.5 Hz 11.0 – 12.0 Hz

Primary Differentiator.

Trans coupling is

significantly larger.

(Geminal) ~80 Hz ~80 Hz

Large doublet splitting

on H1; similar for both

isomers.

(Vicinal) ~10 - 20 Hz ~20 - 40 Hz

Trans H-F coupling is

generally larger than

Cis H-F.

(H1, =CHF) ~6.0 - 6.5 ppm (ddq) ~6.0 - 6.5 ppm (ddq)

Deshielded by F;

appears as a doublet

of doublets of

quartets.

(H2, =CH-Me) ~4.5 - 5.0 ppm (dm) ~4.5 - 5.0 ppm (dm)
Shielded relative to

H1.

(H3, -CH

)

~1.60 ppm (dd) ~1.65 ppm (dd)

Couples to both H2

and F (long range

).
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NMR Data (Fluorine)
Fluorine shifts are highly sensitive to stereochemistry.

Chemical Shift Range:

-100 to -140 ppm (relative to CFCl

).

Pattern: The fluorine signal appears as a complex multiplet (typically a doublet of doublets of

quartets) due to coupling with the geminal proton (large

), the vicinal proton, and the methyl protons.

Isomer Assignment Logic (DOT Visualization)
The following decision tree illustrates the workflow for assigning the configuration of a 1-
fluoroprop-1-ene sample based on

NMR coupling constants.
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Acquire 1H NMR Spectrum
(Focus on Vinyl Region 4.5 - 6.5 ppm)

Identify H1 (=CHF) Signal
Look for large Geminal Coupling (~80 Hz)

Measure Vicinal Coupling (3J_HH)
between H1 and H2

Value of 3J_HH?

Assignment: (Z)-Isomer (Cis)
3J_HH ≈ 4.5 Hz

Thermodynamically Favored

< 7 Hz

Assignment: (E)-Isomer (Trans)
3J_HH ≈ 11.0 Hz

Thermodynamically Less Stable

> 10 Hz

Click to download full resolution via product page

Caption: Logic flow for stereochemical assignment using vicinal proton-proton coupling

constants.

Mass Spectrometry (MS)
The mass spectrum of 1-fluoroprop-1-ene is dominated by fragmentation of the propene

backbone and loss of the methyl group.

Ionization Mode: Electron Impact (EI, 70 eV)
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m/z Ion Identity Structure
Relative
Intensity

Interpretation

60 M
[CH

CH=CHF]
High Molecular Ion.

59 [M - H]
[CH

C=CHF]
Medium

Loss of allylic

hydrogen.

45

[M - CH

]
[CH=CHF] Base Peak

Loss of methyl

group (benzylic-

type cleavage).

41 [M - F]
[CH

CH=CH]
High

Loss of Fluorine

(Allyl cation).

39

[C

H

]

Cyclopropenyl Medium
Rearrangement

product.

27

[C

H

]

Vinyl cation Medium
Breakdown of

the carbon chain.

Fragmentation Pathway: The stability of the [CH=CHF]

cation (m/z 45) makes

-cleavage (loss of methyl) the dominant pathway.

Infrared Spectroscopy (IR)
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IR is useful for confirming the functional group (fluoroalkene) but less specific for isomer ratio

quantification compared to NMR.

C=C Stretch: 1650 – 1675 cm

(Strong).

The bond is polarized by the fluorine, increasing the intensity relative to propene.

C-F Stretch: 1100 – 1200 cm

(Very Strong).

Broad, intense band characteristic of vinyl fluorides.

C-H Out-of-Plane Bending (Wag):

Trans (E): ~930 – 960 cm

.

Cis (Z): ~650 – 750 cm

(often obscured or shifted by C-F modes).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. schlegelgroup.wayne.edu [schlegelgroup.wayne.edu]

2. pubs.aip.org [pubs.aip.org]

3. 10.10.2 NMR Chemical Shifts andJ-Couplingsâ�£ 10.10 NMR and Other Magnetic
Properties â�£ Chapter 10 Molecular Properties and Analysis â�£ Q-Chem 6.3 Userâ��s
Manual [manual.q-chem.com]

To cite this document: BenchChem. [1-Fluoroprop-1-ene: Spectroscopic Characterization &
Isomer Analysis]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11720285/docs#1-fluoroprop-1-ene-spectroscopic-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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